Cas no 1332839-78-7 (3-(2-fluorophenyl)oxetan-3-amine hydrochloride)

• Product Name: 3-(2-fluorophenyl)oxetan-3-amine hydrochloride
• CAS No: 1332839-78-7
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• MDL: MFCD19381726
• CID: 4588759
• Update Time: 2025-11-02

3-(2-fluorophenyl)oxetan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluorophenyl)oxetan-3-amine hydrochloride
• 3-(2-fluorophenyl)oxetan-3-amine hydrochloride

• MDL： MFCD19381726
• Inchi： 1S/C9H10FNO.ClH/c10-8-4-2-1-3-7(8)9(11)5-12-6-9;/h1-4H,5-6,11H2;1H
• InChI Key： HPEXYLYWHONDCK-UHFFFAOYSA-N
• SMILES： NC1(COC1)C1C=CC=CC=1F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Additional information on 3-(2-fluorophenyl)oxetan-3-amine hydrochloride

Comprehensive Overview of 3-(2-fluorophenyl)oxetan-3-amine hydrochloride (CAS No. 1332839-78-7)

3-(2-fluorophenyl)oxetan-3-amine hydrochloride (CAS No. 1332839-78-7) is a fluorinated oxetane derivative with significant potential in pharmaceutical and material science applications. This compound belongs to the class of amine-functionalized oxetanes, which are increasingly studied for their unique physicochemical properties and versatility in drug design. The presence of the fluorophenyl moiety enhances its metabolic stability and binding affinity, making it a valuable scaffold in medicinal chemistry.

The molecular structure of 3-(2-fluorophenyl)oxetan-3-amine hydrochloride features an oxetane ring, a four-membered cyclic ether, substituted with a 2-fluorophenyl group and an amine functionality. The hydrochloride salt form improves its solubility and handling characteristics, which is crucial for laboratory and industrial applications. Researchers have shown growing interest in this compound due to its potential role in developing central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for fluorinated building blocks like 3-(2-fluorophenyl)oxetan-3-amine hydrochloride has surged, driven by the pharmaceutical industry's need for novel drug candidates. The incorporation of fluorine atoms into organic molecules often enhances their bioavailability, metabolic stability, and target selectivity. This trend aligns with current research priorities in precision medicine and structure-activity relationship (SAR) studies.

The synthesis of 3-(2-fluorophenyl)oxetan-3-amine hydrochloride typically involves multi-step organic transformations, including ring-opening and fluorination reactions. Advanced purification techniques such as column chromatography and recrystallization ensure high purity levels suitable for research applications. Analytical characterization methods like NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to verify its structural integrity.

From a commercial perspective, 3-(2-fluorophenyl)oxetan-3-amine hydrochloride serves as a key intermediate in the production of various bioactive molecules. Its applications span across multiple therapeutic areas, including neurological disorders, inflammatory diseases, and infectious disease treatments. The compound's versatility has made it a subject of numerous patent applications and academic publications in recent years.

Quality control standards for 3-(2-fluorophenyl)oxetan-3-amine hydrochloride are stringent, with specifications typically including ≥98% purity by HPLC analysis. Storage recommendations generally advise keeping the compound in a cool, dry environment, protected from light and moisture to maintain stability. These handling protocols are consistent with best practices for amine hydrochloride salts in general.

The growing importance of fluorine-containing pharmaceuticals has positioned compounds like 3-(2-fluorophenyl)oxetan-3-amine hydrochloride at the forefront of medicinal chemistry research. Approximately 20-25% of all FDA-approved drugs now contain fluorine atoms, highlighting the significance of fluorinated intermediates in modern drug discovery. This statistic underscores the relevance of this compound in contemporary pharmaceutical development.

From a regulatory standpoint, 3-(2-fluorophenyl)oxetan-3-amine hydrochloride is not currently classified under any restricted categories, making it accessible for legitimate research purposes. However, researchers should always consult local regulations and institutional policies regarding the handling and use of chemical substances. Proper safety measures, including the use of personal protective equipment (PPE) and adequate ventilation, should be observed during laboratory work with this compound.

The market for specialized chemical intermediates like 3-(2-fluorophenyl)oxetan-3-amine hydrochloride continues to expand, with increasing demand from contract research organizations (CROs) and pharmaceutical companies. Current pricing trends reflect the compound's specialized nature and the complexity of its synthesis. Suppliers typically offer this material in research quantities ranging from milligrams to kilograms, catering to various scales of investigation.

Future research directions for 3-(2-fluorophenyl)oxetan-3-amine hydrochloride may explore its potential in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development. The compound's structural features make it particularly interesting for these emerging areas of drug discovery. Additionally, its application in material science, particularly in the development of advanced polymers with specific optical or electronic properties, represents another promising avenue for investigation.

In conclusion, 3-(2-fluorophenyl)oxetan-3-amine hydrochloride (CAS No. 1332839-78-7) represents a valuable chemical entity with diverse applications in pharmaceutical research and development. Its unique structural characteristics and growing relevance in drug discovery underscore its importance as a research tool. As the field of fluorinated pharmaceuticals continues to evolve, this compound is likely to maintain its position as a significant building block in medicinal chemistry.